Cas no 901234-12-6 (2-{5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide)

• Product Name: 2-{5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide
• CAS No: 901234-12-6
• MF: C₂₂H₁₈FN₃O₂S
• MW: 407.46062707901
• CID: 5944123
• PubChem ID: 20851968
• Update Time: 2025-10-29

2-{5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide
• 2-[[5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl]-N-(furan-2-ylmethyl)acetamide
• F3407-0879
• AKOS001789586
• 901234-12-6
• 2-{[5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl}-N-[(furan-2-yl)methyl]acetamide
• 2-{[5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-yl]thio}-N-(2-furylmethyl)acetamide
• 2-((5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-yl)thio)-N-(furan-2-ylmethyl)acetamide

• Inchi： 1S/C22H18FN3O2S/c23-17-10-8-15(9-11-17)20-22(26-21(25-20)16-5-2-1-3-6-16)29-14-19(27)24-13-18-7-4-12-28-18/h1-12H,13-14H2,(H,24,27)(H,25,26)
• InChI Key： UXQCREYBIFLJDZ-UHFFFAOYSA-N
• SMILES： S(CC(NCC1=CC=CO1)=O)C1=C(C2C=CC(=CC=2)F)NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 407.11037616g/mol
• Monoisotopic Mass: 407.11037616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 96.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide

Compound CAS No. 901234-12-6: A Comprehensive Overview

The compound CAS No. 901234-12-6, also known as 2-{5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science.

Structural Analysis: The molecule comprises a central imidazole ring, which is a five-membered heterocyclic structure containing two nitrogen atoms. The imidazole ring is substituted with a phenyl group at position 2 and a 4-fluorophenyl group at position 5, creating a highly electron-deficient system. This substitution pattern enhances the molecule's ability to participate in hydrogen bonding and other non-covalent interactions, which are critical for its bioactivity.

Functional Groups: The compound features a sulfanyl (thioether) group attached to the imidazole ring at position 4, which introduces sulfur into the structure, potentially influencing the molecule's redox properties and reactivity. Additionally, the presence of an acetamide group at position 2 and a furan substituent on the nitrogen atom further diversifies the functional groups, contributing to its versatility in chemical reactions.

Synthesis and Characterization: Recent studies have focused on optimizing the synthesis of this compound using advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have enabled researchers to achieve higher yields and better purity levels, making the compound more accessible for further studies.

Biological Activity: One of the most intriguing aspects of CAS No. 901234-12-6 is its demonstrated biological activity in preclinical models. Research indicates that this compound exhibits potent inhibitory effects against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to modulate cellular signaling pathways makes it a promising candidate for cancer therapy.

Applications in Drug Discovery: The compound's unique combination of structural features has positioned it as a valuable lead compound in drug discovery programs targeting various diseases. Its ability to interact with multiple biological targets simultaneously highlights its potential as a multi-target drug candidate, which could offer therapeutic advantages over traditional single-target agents.

Chemical Reactivity: Studies on the reactivity of CAS No. 901234-12-6 have revealed its propensity to undergo nucleophilic substitution reactions due to the presence of electron-withdrawing groups on the imidazole ring. This reactivity opens up opportunities for further functionalization and exploration of its chemical space.

Environmental Impact: As interest in green chemistry grows, researchers are investigating the environmental fate and toxicity of CAS No. 901234-12-6. Preliminary findings suggest that the compound undergoes rapid biodegradation under aerobic conditions, reducing its potential ecological impact.

Future Directions: The ongoing research into CAS No. 901234-12-6 is expected to uncover new insights into its therapeutic potential and chemical versatility. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its translation into clinical applications.